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The table below summarizes the wavelength ranges for which experimental absorption data on ethanol is

available in the search results, confirming the absence of data for 818 nm.

Wavelength
Range Studied

Source

Relevant Findings

Citation

200-2500 nm
(Instrument range)

Characterization in
Ultraviolet

Absorption in 430-700 nm
Visible Region

Indirect 580 nm
Colorimetric (Measurement)
Method

Enzymatic Method 340 nm
(UV-Vis) (Measurement)

Absorption successfully detected for
concentrations of 2.5-100 vol%; Beer's
Lambert Law fulfilled for 2.5-50 vol%.

Absorption spectra of pure ethanol and water
measured using a highly sensitive
photothermal lens spectrophotometer.

Ethanol is oxidized; resulting green-blue color
(absorbing at 580 nm) is measured, often via
smartphone camera.

Ethanol concentration is determined by
measuring the absorbance of NADH at 340
nm.

Guidance for Investigating NIR Absorption
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To address the lack of direct data at 818 nm, here is a methodological approach and technical considerations

for your investigation.

Suggested Experimental Workflow

The following diagram outlines a general workflow for characterizing the absorption spectrum of a liquid

like ethanol, which can be adapted for the NIR region.

(Start Experiment)
Sample Preparation
(Pure ethanol, ensure dryness)

l

Acquire Baseline Spectrum
(Empty or reference cell)

l

Measure Sample Spectrum
(Ensure instrument covers 818 nm)

l

Analyze Data
(Check for specific peak at target wavelength)

Click to download full resolution via product page

Experimental workflow for NIR absorption measurement.
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e Sample Preparation: Use high-purity, anhydrous ethanol. Even small amounts of water can
significantly affect the absorption profile in the NIR due to its strong, broad O-H absorption bands [2].

¢ Instrumentation: You will require a UV-Vis-NIR spectrophotometer. Ensure the instrument's
detection range extends to at least 1100 nm. The light source (e.g., a tungsten halogen lamp) and the
detector (e.g., a PbS or InGaAs photodetector) must be functional in the NIR region.

e Baseline Correction: As highlighted in one study, proper baseline analysis and correction are critical
for obtaining accurate absorption data [1].

Technical Considerations for 818 nm

¢ Inherently Weak Absorption: Electronic transitions in ethanol are strong in the deep ultraviolet but
not in the NIR. Any absorption around 818 nm would be due to much weaker overtone or
combination bands of molecular vibrations (e.g., C-H stretching and bending) [2].

e Expect a Low Value: The molar absorptivity at 818 nm is expected to be very small, likely on the
order of 0.01 L-mol~t.cm~1 or less, making it challenging to detect without a sensitive instrument or a
long optical path length.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Characterization of ethanol concentrations at ultraviolet wavelength... [ajol.info]

2. of Absorption and Water Using a Photothermal Lens... Spectra Ethanol [pubmed.ncbi.nim.nih.gov]
3. A green chemical analysis of ethanol using a smart phone - PMC [pmc.ncbi.nim.nih.gov]

4. Determination of Ethanol in Food by Enzymatic Method Enzytec... [pmc.nchi.nlm.nih.gov]

5. Verification of enzymatic ethanol analysis method and method ... [degruyterbrill.com]

To cite this document: Smolecule. [Experimental Data from Search Results]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b1515119#absorption-spectrum-

818-nm-ethanol]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/29381092/
https://www.ajol.info/index.php/jfas/article/view/165313
https://pubmed.ncbi.nlm.nih.gov/29381092/
https://www.smolecule.com/products/s1515119?utm_src=pdf-custom-synthesis
https://www.ajol.info/index.php/jfas/article/view/165313
https://pubmed.ncbi.nlm.nih.gov/29381092/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11267011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9978576/
https://www.degruyterbrill.com/document/doi/10.1515/tjb-2021-0280/html
https://www.smolecule.com/products/b1515119#absorption-spectrum-818-nm-ethanol
https://www.smolecule.com/products/b1515119#absorption-spectrum-818-nm-ethanol
https://www.smolecule.com/products/b1515119#absorption-spectrum-818-nm-ethanol
https://www.smolecule.com/products/s1515119?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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